(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(furan-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C26H20ClN3O3S2
• Molecular Weight: 522.0 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-chloro-4-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H20ClN3O3S2/c1-2-32-22-11-10-17(13-21(22)27)24-18(15-30(28-24)19-7-4-3-5-8-19)14-23-25(31)29(26(34)35-23)16-20-9-6-12-33-20/h3-15H,2,16H2,1H3/b23-14-
• InChI Key: HUYXREKCRDKYOE-UCQKPKSFSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4)C5=CC=CC=C5)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4=CC=CO4)C5=CC=CC=C5)Cl

Description

The compound “(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(furan-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one” is a thiazolidinone derivative characterized by a complex heterocyclic framework. Its structure includes:

• A thiazolidin-4-one core with a 2-thioxo group at position 2.
• A (5Z)-methylidene linkage at position 5, connecting to a pyrazole moiety substituted with a 3-chloro-4-ethoxyphenyl group and a phenyl ring.
• A furan-2-ylmethyl substituent at position 3 of the thiazolidinone ring.

The stereochemistry (Z-configuration) is critical for molecular interactions, as seen in structurally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(furan-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole and thiazolidinone intermediates, followed by their coupling under specific conditions to form the final compound. Common reagents used in these reactions include ethyl acetoacetate, hydrazine hydrate, and various chlorinating agents .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are often employed to purify the final product. The use of catalysts and controlled reaction environments can also play a crucial role in scaling up the production process.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(furan-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one: undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chloro and ethoxy groups, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

The reactions typically require specific conditions such as controlled temperature, pH, and solvent environment. For instance, oxidation reactions may be carried out in acidic or basic media, while reduction reactions often require anhydrous conditions to prevent side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Research has demonstrated that compounds similar to (5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(furan-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one exhibit significant biological activities. Notable findings include:

Activity Type	Description	Reference
Antimicrobial	Effective against various bacterial strains
Anti-inflammatory	Reduces cytokine levels in inflammatory models
Anticancer	Induces apoptosis in cancer cell lines

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of the compound against several pathogens. The results indicated that it exhibited potent activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for developing new antibiotics.

Anti-inflammatory Effects

In vitro assays demonstrated that the compound significantly decreased the production of pro-inflammatory cytokines in activated macrophages. This suggests its potential use in treating inflammatory diseases.

Anticancer Potential

Research involving various cancer cell lines showed that this compound induced apoptosis through mitochondrial pathways. The findings support its further investigation as a candidate for cancer therapy.

Molecular Docking Studies

Molecular docking simulations have been employed to predict how this compound interacts with specific biological targets. These studies provide insights into:

• Binding Affinity : The strength of interaction between the compound and target proteins.
• Mechanism of Action : Understanding how the compound exerts its effects at the molecular level.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Biological Activity

The compound (5Z)-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(furan-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one is a derivative of thiazolidinone, a class of compounds recognized for their diverse biological activities. This article reviews the biological activity associated with this specific compound, emphasizing its pharmacological potential based on recent research findings.

Overview of Thiazolidinones

Thiazolidinones are heterocyclic compounds known for their ability to interact with various biological targets, leading to a range of therapeutic effects. They have been studied extensively for their antioxidant , anticancer , anti-inflammatory , and antimicrobial properties, among others. The structural modifications in thiazolidinone derivatives can significantly influence their biological activities, making them valuable in drug design and development.

1. Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. For instance, compounds similar to the one have shown promising results against various cancer cell lines. In a study evaluating the cytotoxic effects of thiazolidinones, several derivatives exhibited significant inhibition of cell viability in glioblastoma multiforme cells, suggesting that modifications at specific positions on the thiazolidinone ring can enhance anticancer efficacy .

2. Anti-inflammatory Properties

Thiazolidinones have also been reported to exhibit anti-inflammatory effects. The introduction of specific substituents can enhance their ability to inhibit inflammatory pathways. For example, certain thiazolidinone derivatives demonstrated effective inhibition of pro-inflammatory cytokines in vitro, indicating their potential as therapeutic agents in inflammatory diseases .

3. Antimicrobial Activity

The antimicrobial properties of thiazolidinones are well-documented. Studies have shown that various derivatives possess significant antibacterial and antifungal activities. The compound may also exhibit such properties due to its structural features that facilitate interaction with microbial targets .

4. Antioxidant Activity

Thiazolidinone derivatives have been evaluated for their antioxidant capabilities using various assays, including DPPH radical scavenging tests. The presence of specific functional groups in the compound can enhance its ability to neutralize free radicals, contributing to its overall therapeutic profile .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of thiazolidinone derivatives. Modifications at key positions on the thiazolidinone ring can lead to enhanced potency and selectivity towards specific biological targets:

Position	Modification Type	Effect on Activity
2	Alkyl group	Increased anticancer activity
3	Aromatic ring	Enhanced anti-inflammatory properties
5	Halogenation	Improved antimicrobial efficacy

Case Studies

Several case studies have been conducted on thiazolidinone derivatives similar to the compound under review:

• Da Silva et al. Study : This research highlighted the synthesis and evaluation of various thiazolidinone derivatives against glioblastoma cells, revealing significant cytotoxicity linked to structural modifications .
• Sava et al. Study : This study investigated the antioxidant activity of thiazolidinone-indometacin hybrids, demonstrating that certain derivatives exhibited potent radical scavenging abilities compared to standard antioxidants like vitamin C .

Comparison with Similar Compounds

Substituent Analysis:

• Chloro vs. Methyl : Chlorine’s electron-withdrawing nature may enhance binding to electrophilic targets (e.g., enzymes), whereas methyl groups contribute to steric effects .
• Ethoxy vs. Methoxy : Ethoxy’s larger size may improve membrane permeability but reduce solubility compared to methoxy .
• Furan-2-ylmethyl vs.

Bioactivity and Therapeutic Potential

• Anticancer Activity: Thiazolidinones with chloro and aryl substitutions show promise in inducing ferroptosis, a form of programmed cell death, in oral squamous cell carcinoma (OSCC) .
• Structure-Activity Relationship (SAR): The 3-chloro-4-ethoxy group may enhance cytotoxicity compared to methoxy analogues due to increased lipophilicity . Furan-2-ylmethyl substituents could improve selectivity for cancer cells over normal tissues, as seen in OSCC models .

Q & A

Basic: What are the most reliable synthetic routes for preparing this thioxothiazolidinone derivative?

The compound can be synthesized via cyclization and condensation reactions. A typical method involves:

• Step 1 : Reacting thiosemicarbazide derivatives with chloroacetic acid and sodium acetate in a DMF/acetic acid mixture under reflux (2 hours), followed by recrystallization .
• Step 2 : Incorporating the pyrazole moiety through a Biginelli reaction, as described for analogous compounds, using aromatic aldehydes and thioureas in a one-pot synthesis .
• Key considerations : Monitor reaction progress via TLC and purify intermediates using column chromatography. Yields typically range from 60–75% for similar structures .

Advanced: How can reaction conditions be optimized for improved regioselectivity in the pyrazole-methylene linkage?

Optimization strategies include:

• Design of Experiments (DoE) : Use statistical models to vary temperature (80–120°C), solvent polarity (DMF vs. ethanol), and catalyst (e.g., POCl₃) to maximize Z-configuration selectivity .
• Flow chemistry : Continuous-flow systems enhance reproducibility and reduce side reactions, as demonstrated in diazomethane syntheses .
• Crystallographic validation : Confirm regiochemistry using single-crystal X-ray diffraction (SC-XRD) with SHELXL refinement .

Basic: Which spectroscopic techniques are critical for structural characterization?

• NMR : Use $^1$H/$^13$C NMR to verify the thioxothiazolidinone core (δ ~170–175 ppm for C=O/S=C-N) and furan/pyrazole substituents (δ ~6.5–8.5 ppm for aromatic protons) .
• IR : Confirm thione (C=S) stretching at ~1200–1250 cm⁻¹ and carbonyl (C=O) at ~1650–1700 cm⁻¹ .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular ion peaks and fragmentation patterns .

Advanced: How can crystallographic software resolve ambiguities in molecular conformation?

• SHELX suite : Refine SC-XRD data using SHELXL to model disorder in the furan-methyl group or pyrazole-phenyl torsion angles .
• ORTEP-3 : Generate thermal ellipsoid plots to visualize anisotropic displacement, particularly for the chloro-ethoxy substituent .
• Hydrogen bonding analysis : Apply graph-set notation (e.g., $\text{C}(6)$) to identify supramolecular interactions influencing crystal packing .

Basic: How is the compound’s antimicrobial activity evaluated in vitro?

• Assay design : Use broth microdilution (CLSI guidelines) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains.
• Controls : Include ciprofloxacin (1–10 µg/mL) and DMSO vehicle.
• Data interpretation : MIC values <50 µg/mL suggest promising activity, as seen in structurally related pyrazole-thiazolidinones .

Advanced: What computational tools support structure-activity relationship (SAR) studies for anticancer activity?

• Molecular docking : Use AutoDock Vina to model interactions with tubulin (PDB: 1SA0) or topoisomerase II (PDB: 1ZXM). Focus on the methylidene group’s role in hydrophobic binding .
• QSAR models : Train regression models on IC₅₀ data from NCI-60 cell lines, using descriptors like LogP and polar surface area .
• Validation : Cross-check predictions with in vitro cytotoxicity assays (e.g., MTT on HeLa cells) .

Advanced: How can conflicting crystallographic and spectroscopic data be reconciled?

• Case example : Discrepancies in Z/E configuration between NMR (coupling constants) and XRD data may arise from dynamic equilibria in solution.
• Resolution : Perform variable-temperature NMR to detect coalescence or use DFT calculations (e.g., Gaussian) to compare energy minima of conformers .
• Statistical validation : Apply Hamilton R-factors to assess model reliability in XRD refinements .

Advanced: What role do hydrogen-bonding networks play in stabilizing the solid-state structure?

• Graph-set analysis : Identify $\text{D}(2,2)$ motifs between the thioxo group (S=C) and neighboring NH/C=O moieties .
• Thermal analysis : Correlate TGA/DSC data with hydrogen-bond strength; stronger networks typically delay decomposition (>200°C) .
• Impact on solubility : Weaker intermolecular H-bonds (e.g., C–H···O) may enhance solubility in polar aprotic solvents .